3-Propoxynaphthalen-2-ylamine

• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol
• IUPAC Name: 3-propoxynaphthalen-2-amine
• InChI: InChI=1S/C13H15NO/c1-2-7-15-13-9-11-6-4-3-5-10(11)8-12(13)14/h3-6,8-9H,2,7,14H2,1H3
• InChI Key: SAKDZEUVNMDGAI-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC2=CC=CC=C2C=C1N

Description

3-Propoxynaphthalen-2-ylamine is a useful research compound. Its molecular formula is C13H15NO and its molecular weight is 201.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(3-Propoxynaphthalen-2-yl)acetamide (2.5 g, 10.2 mmol) was dissolved in ethanol (10 ml). Concentrated hydrochloric acid (5.2 ml) was added thereto, and the resulting mixture was stirred for 4 hours while heating under reflux. The reaction mixture was cooled to room temperature, and a 5N aqueous sodium hydroxide solution (12.5 ml) was added thereto to adjust its pH to 11, followed by extraction using dichloromethane. The thus-obtained organic layer was concentrated to dryness under reduced pressure, and the residue was then purified using silica gel column chromatography (dichloromethane). The purified product was concentrated to dryness under reduced pressure, giving a white powder of 3-propoxynaphthalen-2-ylamine (2.05 g, yield: 100%).